Cas no 40089-09-6 (1-(3-chloroprop-1-en-2-yl)-4-methylbenzene)

• Product Name: 1-(3-chloroprop-1-en-2-yl)-4-methylbenzene
• CAS No: 40089-09-6
• MF: C₁₀H₁₁Cl
• MW: 166.647341966629
• CID: 6380302
• PubChem ID: 13817712
• Update Time: 2024-03-01

1-(3-chloroprop-1-en-2-yl)-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloroprop-1-en-2-yl)-4-methylbenzene
• Benzene, 1-[1-(chloromethyl)ethenyl]-4-methyl-
• AKOS006388183
• SCHEMBL9365429
• EN300-1967811
• 40089-09-6

• Inchi： 1S/C10H11Cl/c1-8-3-5-10(6-4-8)9(2)7-11/h3-6H,2,7H2,1H3
• InChI Key： ZNVRLCPZOMZPMZ-UHFFFAOYSA-N
• SMILES： C1(C(CCl)=C)=CC=C(C)C=C1

Computed Properties

• Exact Mass: 166.0549280g/mol
• Monoisotopic Mass: 166.0549280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.022±0.06 g/cm3(Predicted)
• Boiling Point: 248.2±9.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes